2',4,4',5-Tetrachloropyrrole-2-carboxanilide

• Molecular Formula: C11H6Cl4N2O
• Molecular Weight: 324.0 g/mol
• IUPAC Name: 4,5-dichloro-N-(2,4-dichlorophenyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C11H6Cl4N2O/c12-5-1-2-8(6(13)3-5)17-11(18)9-4-7(14)10(15)16-9/h1-4,16H,(H,17,18)
• InChI Key: CKGDPASOLKHYAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NC(=O)C2=CC(=C(N2)Cl)Cl

Description

2',4,4',5-Tetrachloropyrrole-2-carboxanilide is a useful research compound. Its molecular formula is C11H6Cl4N2O and its molecular weight is 324.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,5-Dichloropyrrole-2-carboxylic acid (10 g., 0.056 mole) was converted to the corresponding acid chloride by reaction with 15 ml. of thionyl chloride, and the acid chloride dissolved in 25 ml. of benzene was reacted with 9.2 g. (0.057 mole) of 2,4-dichloroaniline in 50 ml. of pyridine using the procedure described above in Example 3. The product was recrystallized from an ethyl acetate/ethanol mixture to give 10.0 of 2',4,4',5-tetrachloropyrrole-2-carboxanilide, m.p. 262°-264° C.